AC260584
AC260584
AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist.
Brand Name:
Vulcanchem
CAS No.:
560083-42-3
VCID:
VC0516840
InChI:
InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3
SMILES:
CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F
Molecular Formula:
C20H29FN2O2
Molecular Weight:
348.5 g/mol
AC260584
CAS No.: 560083-42-3
Cat. No.: VC0516840
Molecular Formula: C20H29FN2O2
Molecular Weight: 348.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AC-260584 is an orally bioavailable M(1) muscarinic receptor allosteric agonist. |
|---|---|
| CAS No. | 560083-42-3 |
| Molecular Formula | C20H29FN2O2 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | 4-[3-(4-butylpiperidin-1-yl)propyl]-7-fluoro-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C20H29FN2O2/c1-2-3-5-16-8-12-22(13-9-16)10-4-11-23-18-7-6-17(21)14-19(18)25-15-20(23)24/h6-7,14,16H,2-5,8-13,15H2,1H3 |
| Standard InChI Key | BWAKMLKESHKOHK-UHFFFAOYSA-N |
| SMILES | CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F |
| Canonical SMILES | CCCCC1CCN(CC1)CCCN2C(=O)COC3=C2C=CC(=C3)F |
| Appearance | Solid powder |
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